Method for determining the encapsulation efficiency of C18E6 liposomes

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*3,6,9,12,15,18-Hexaoxatriacontan-1-ol*
CAS No.:	*3055-96-7*
Cat. No.:	*B1201947*

Get Quote

Application Note: Determination of Encapsulation Efficiency in C18E6 Surfactant Vesicles (Niosomes)

Abstract & Introduction

C18E6 (Polyoxyethylene (6) stearyl ether) is a non-ionic surfactant widely used to engineer niosomes—robust, bilayered vesicular nanocarriers that serve as synthetic alternatives to phospholipid-based liposomes. Unlike phospholipids, C18E6 possesses a single alkyl chain and a hydrophilic polyethylene glycol headgroup. To form stable vesicles, it is almost invariably combined with a membrane stabilizer like Cholesterol (typically at a 1:1 molar ratio) to prevent the formation of micelles.

Encapsulation Efficiency (EE%) is the critical quality attribute (CQA) defining the percentage of drug cargo successfully entrapped within the vesicle lumen or bilayer versus the total drug added. Accurate determination of EE% in C18E6 systems is notoriously difficult due to the surfactant nature of the vesicle itself, which can interfere with separation membranes and detection assays.

© 2026 BenchChem. All rights reserved.

This guide details a validated, high-fidelity protocol for determining EE% using Centrifugal Ultrafiltration, supported by Size Exclusion Chromatography (SEC) for validation.

Mechanistic Principles & Method Selection

The determination of EE% relies on the physical separation of Free Drug (

) from Encapsulated Drug (

).

Why Centrifugal Ultrafiltration?

While dialysis is the historical standard, it is ill-suited for C18E6 niosomes due to rapid equilibrium shifts that cause cargo leakage during the long incubation times (24–48h). Ultracentrifugation (pelleting) is often ineffective because C18E6 niosomes are neutrally buoyant and difficult to pellet without extreme forces that deform the vesicles.

Centrifugal Ultrafiltration (Amicon/Vivaspin) is the superior choice for C18E6 systems because:

- Speed: Separation occurs in <20 minutes, minimizing leakage.
- Size Discrimination: Molecular Weight Cut-Off (MWCO) membranes (e.g., 3 kDa or 10 kDa) retain the vesicles (typically >100 nm) while allowing free drug to pass.

The "Surfactant Interference" Challenge

C18E6 is a surfactant.[1] If the separation membrane is not compatible, C18E6 monomers (which exist in equilibrium with the vesicles) can adsorb to the filter, altering the pore size or causing vesicle rupture. Pre-saturation of the filter is a mandatory step often overlooked in standard protocols.

Experimental Workflow Visualization

The following diagram illustrates the decision matrix and workflow for determining EE%.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for Encapsulation Efficiency determination separating Total Drug quantification (Lysis) from Free Drug quantification (Ultrafiltration).

Detailed Protocol: Centrifugal Ultrafiltration Method

Materials Required

- C18E6 Niosomes: Prepared via Thin Film Hydration (e.g., C18E6:Cholesterol 1:1).[2]
- Centrifugal Filter Units: Amicon® Ultra-4 or Vivaspin® (MWCO: 3 kDa or 10 kDa, depending on drug size). Note: MWCO must be at least 3x the molecular weight of the drug but <1/10th the size of the vesicle.
- Lysis Buffer: Methanol (HPLC grade) or 1% Triton X-100.
- Quantification Instrument: HPLC (preferred) or UV-Vis Spectrophotometer.

Step 1: Filter Pre-Treatment (The "Senior Scientist" Step)

Rationale: Regenerated cellulose membranes can bind hydrophobic drugs or surfactants.

- Pass 0.5 mL of blank buffer (PBS) through the filter unit (Centrifuge 4000

  , 10 min).

© 2026 BenchChem. All rights reserved.

- Discard filtrate.
- Optional for high-binding drugs: Pass a small volume of free drug solution (known concentration) to saturate binding sites, then wash with buffer.

Step 2: Separation of Free Drug

- Place 500 µL of the C18E6 niosome formulation into the sample reservoir of the filter unit.
- Centrifuge at 4,000

  for 15–20 minutes at 4°C (cooling prevents vesicle fusion).
- Stop before the reservoir is dry. You need ~100–200 µL of filtrate (flow-through).
- Collect the Filtrate. This contains

  .[3][4][5]
- Process Control: The Retentate (concentrate in the top) contains the vesicles. Do not use the retentate for direct calculation as it is difficult to recover 100% volume.

Step 3: Determination of Total Drug

- Take a fresh 100 µL aliquot of the original, unseparated niosome suspension.
- Add 900 µL of Methanol (or appropriate organic solvent).
- Vortex vigorously for 1 minute. The solution should turn from turbid (vesicles) to clear (lysed micelles/monomers).
- This sample represents

  .

Step 4: Quantification & Calculation

Analyze both Filtrate and Total Lysate using HPLC.

- Formula:

© 2026 BenchChem. All rights reserved.

[6]

Comparative Analysis of Separation Methods

The following table justifies the selection of Ultrafiltration over other common methods for C18E6 systems.

Feature	Centrifugal Ultrafiltration **(Recommended)**	Dialysis **(Traditional)**	Size Exclusion Chromatography (SEC)
Separation Mechanism	Size-based membrane exclusion	Diffusion driven	Differential migration path
Time Required	20–30 Minutes	12–48 Hours	1–2 Hours
Shear Stress	Moderate (can deform flexible vesicles)	Low	Very Low
Dilution Effect	None (Concentrates sample)	High (Sink conditions)	High (Elution buffer)
C18E6 Specific Risk	Membrane adsorption of surfactant	Leakage: C18E6 vesicles are fluid; drug leaks during long dialysis.	Interaction of surfactant with column resin.
Suitability	High (Routine QC)	Low (Inaccurate for C18E6)	High (Validation only)

Validation & Troubleshooting

Validation: Mass Balance Check

To ensure the filter isn't trapping the drug, perform a Recovery Study:

- Filter a known concentration of free drug (no vesicles).
- Measure the concentration in the filtrate.

© 2026 BenchChem. All rights reserved.

- Requirement: Recovery should be >95%. If <90%, use a different membrane material (e.g., PES instead of Cellulose).

Troubleshooting C18E6 Issues

- Issue: Filtrate is cloudy.
  - Cause: Vesicles are passing through the membrane (rupture or pore size too large).
  - Solution: Reduce centrifugation speed (from 4000g to 2000g) or check membrane integrity.
- Issue: Negative EE% or inconsistent data.
  - Cause: Matrix interference. C18E6 absorbs UV at low wavelengths (<220nm).
  - Solution: Use HPLC with specific column retention to separate the drug peak from the C18E6 surfactant peak.

References

- Abdelkader, H., et al. (2014). Preparation of niosomes as an ocular delivery system for naltrexone hydrochloride: Physicochemical characterization.International Journal of Pharmaceutics. Link
  - Establishes the baseline for niosome preparation and separ
- Moghassemi, S. & Hadjizadeh, A. (2014). Nano-niosomes as nanoscale drug delivery systems: An illustrated review.Journal of Controlled Release. Link
  - Comprehensive review comparing separation techniques (Dialysis vs.
- Eloy, J. O., et al. (2014). Liposomes as carriers of hydrophilic small molecule drugs: Strategies to enhance encapsulation and delivery.[7]Colloids and Surfaces B: Biointerfaces. Link
  - Provides the theoretical basis for Ultrafiltr

© 2026 BenchChem. All rights reserved.

- Uchegbu, I. F.[8][9] & Vyas, S. P. (1998). Non-ionic surfactant based vesicles (niosomes) in drug delivery.[2][7][10]International Journal of Pharmaceutics. Link
    - Seminal work on C18E6 and similar surfactant vesicle stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. pure.rug.nl [pure.rug.nl]
- 2. The effect of noisome preparation methods in encapsulating 5-fluorouracil and real time cell assay against HCT-116 colon cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. pharmatutor.org [pharmatutor.org]
- 5. Drug release from nanomedicines: Selection of appropriate encapsulation and release methodology - PMC [pmc.ncbi.nlm.nih.gov]
- 6. wjpmr.com [wjpmr.com]
- 7. Niosome Preparation Techniques and Structure—An Illustrated Review - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Characterization of Yeast Extracellular Vesicles: Evidence for the Participation of Different Pathways of Cellular Traffic in Vesicle Biogenesis | PLOS One [journals.plos.org]
- 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 10. rjptonline.org [rjptonline.org]
- To cite this document: BenchChem. [Method for determining the encapsulation efficiency of C18E6 liposomes]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1201947/docs#method-for-determining-the-encapsulation-efficiency-of-c18e6-liposomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.